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Compound of Interest

Compound Name: Lapyrium
CAS No.: 109260-82-4
Cat. No.: B1674504
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For the attention of researchers, scientists, and chemical industry professionals, this document
provides a technical guide to Lapyrium, a cationic surfactant with established applications in
various industrial and commercial sectors.

Contrary to potential inquiries regarding its role in drug development, Lapyrium, also known as
Lapyrium Chloride, is not a therapeutic drug and, therefore, does not have associated
biological signaling pathways for such applications. Its primary functions are as a biocide,
antistatic agent, and surfactant. This guide will focus on its chemical properties, historical
development, and established uses.

Core Chemical Data

Lapyrium is a quaternary ammonium compound.[1][2] Its chemical identity and physical
properties are summarized below.
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Historical Development and Discovery

The development of Lapyrium Chloride can be traced back to the mid-20th century. A key
milestone in its history is the U.S. Patent 2,290,173, granted in 1942 to A. K. Epstein and B. R.
Harris, which describes its preparation.[6] Subsequent studies in the 1940s began to
characterize its bactericidal potency and toxicity.[6] Over the years, various synthesis methods
have been explored, including more recent chemoenzymatic approaches.[6][7][8] These
methods aim to produce the compound with high purity and yield under mild conditions.[7][8]

Mechanism of Action and Applications

As a cationic surfactant, Lapyrium's primary mechanism of action as a biocide involves the
disruption of the negatively charged cell membranes of bacteria.[2] The insertion of its long
hydrocarbon chain into the membrane leads to a loss of structural integrity, leakage of cellular
contents, and ultimately, cell death.[2] This broad-spectrum antimicrobial activity makes it
effective against a range of microorganisms.[2]

Its principal applications include:

e Personal Care Products: Used as a biocide and antistatic agent in cosmetics and other
personal care items.[2][4][9]

 Industrial Applications: Employed in wastewater treatment and as a corrosion inhibitor.[4][9]

¢ Disinfectants: A major component of the disinfectant undecoylium chloride.[4]
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Experimental Protocols
Chemoenzymatic Synthesis of Lapyrium Chloride

A modern and efficient method for the preparation of Lapyrium Chloride involves a four-step
chemoenzymatic process starting from chloroacetic acid.[7] This approach utilizes lipases as
catalysts for several of the steps, which allows for high chemoselectivity and purity of the final
product under mild reaction conditions.[7][8]

Logical Workflow for Chemoenzymatic Synthesis:

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis workflow of Lapyrium Chloride.

Conclusion

Lapyrium is a well-characterized cationic surfactant with a history of use in various non-
therapeutic applications. Its properties as a biocide and antistatic agent are well-established.
The information available in scientific literature and patents does not support its use as a
pharmaceutical agent or suggest any involvement in specific biological signaling pathways
relevant to drug development. Future research on Lapyrium is likely to focus on optimizing its
synthesis and exploring new applications within the chemical and materials science fields.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://discovery.researcher.life/article/heterogeneous-catalysts-for-the-one-pot-synthesis-of-chemicals-and-fine-chemicals/267474a5585138809cb571e8de5e2c64
https://discovery.researcher.life/article/heterogeneous-catalysts-for-the-one-pot-synthesis-of-chemicals-and-fine-chemicals/267474a5585138809cb571e8de5e2c64
https://www.researchgate.net/publication/230078142_Enzyme-Catalysed_Transformations_of_ent-Kaurane_Diterpenoids
https://www.benchchem.com/product/b1674504?utm_src=pdf-body-href
https://www.benchchem.com/product/b1674504?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/product/b1674504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. cymitquimica.com [cymitquimica.com]

. go.drugbank.com [go.drugbank.com]

. Lapyrium Chloride | C21H35CIN203 | CID 22659 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Lapyrium - Wikipedia [en.wikipedia.org]

. medkoo.com [medkoo.com]

. Lapyrium Chloride [drugfuture.com]

. discovery.researcher.life [discovery.researcher.life]

. researchgate.net [researchgate.net]

°
(o] (0] ~ (o)) ol iy w N -

. medkoo.com [medkoo.com]

¢ To cite this document: BenchChem. [Lapyrium: A Technical Overview of a Cationic
Surfactant]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674504+#historical-development-and-discovery-of-
lapyrium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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